1-[(4-fluorophenoxy)acetyl]-4-phenylpiperazine

• IUPAC Name: 2-(4-fluorophenoxy)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H19FN2O2/c19-15-6-8-17(9-7-15)23-14-18(22)21-12-10-20(11-13-21)16-4-2-1-3-5-16/h1-9H,10-14H2
• InChI Key: LGCGJPIKRXVUMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

1-[(4-fluorophenoxy)acetyl]-4-phenylpiperazine, commonly known as 4-FPP, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of piperazine derivatives and has been extensively studied for its potential therapeutic applications. In

Scientific Research Applications

4-FPP has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit significant activity against cancer cells, especially breast cancer, by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential use in the treatment of depression and anxiety disorders, as it acts as a serotonin receptor agonist.

Mechanism of Action

The exact mechanism of action of 4-FPP is not fully understood, but it is believed to act by binding to and modulating various receptors in the brain and other tissues. It has been found to act as a partial agonist at the 5-HT1A receptor, which is implicated in the regulation of mood and anxiety. It also exhibits activity at the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding.
Biochemical and Physiological Effects:
Studies have shown that 4-FPP exhibits significant biochemical and physiological effects. It has been found to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. It has also been found to reduce the levels of inflammatory cytokines, which are implicated in various diseases such as cancer, Alzheimer's, and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-FPP is its potential therapeutic applications in various fields of medicine. It has been found to exhibit significant activity against cancer cells and has also been studied for its potential use in the treatment of depression and anxiety disorders. However, one of the limitations of 4-FPP is its potential toxicity, as it has been found to exhibit cytotoxicity at high concentrations.

Future Directions

There are several future directions for the study of 4-FPP. One of the areas of interest is the development of novel derivatives of 4-FPP with improved activity and reduced toxicity. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of 4-FPP, which will help in the optimization of its therapeutic use. Additionally, the study of the molecular mechanisms of action of 4-FPP will provide insights into its potential therapeutic applications.